4-[4-(3,4-dimethoxybenzoyl)-1-piperazinyl]-6-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpyrimidine

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-[6-(4,5-dimethylimidazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H28N6O3/c1-15-16(2)29(14-24-15)22-13-21(25-17(3)26-22)27-8-10-28(11-9-27)23(30)18-6-7-19(31-4)20(12-18)32-5/h6-7,12-14H,8-11H2,1-5H3
• InChI Key: HXRIVSIKPZYRJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol

Description

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by X-ray diffraction and NMR spectroscopy, providing insights into their conformation and stereochemistry. The crystal and molecular structures often reveal the spatial arrangement of atoms and the presence of specific intermolecular interactions, such as hydrogen bonding, which can influence the compound's physical and chemical properties (A. Richter et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature often explore their reactivity under various conditions, leading to the formation of novel derivatives with potential biological activities. The reactions may involve interactions with different reagents, showcasing the compound's versatility and reactivity towards forming new chemical entities (A. Abdelhamid et al., 1988).

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Activities : Novel heterocyclic compounds derived from visnaginone and khellinone were synthesized, showcasing anti-inflammatory and analgesic properties by inhibiting COX-1/COX-2 enzymes and showing potential as analgesic and anti-inflammatory agents (Abu‐Hashem et al., 2020).

• Antiviral Activity of Imidazo[1,5-a]-1,3,5-triazine Derivatives : Research on derivatives of imidazo[1,5-a]-1,3,5-triazine revealed inhibitory effects on the replication of ortho- and paramyxoviruses, indicating potential applications in developing antiviral agents (Golankiewicz et al., 1995).

• Novel Pyrazolopyridine Derivatives for Antioxidant Evaluation : The synthesis of imidazolopyrazole derivatives showed promising antioxidant activities, suggesting their potential in developing treatments targeting oxidative stress-related diseases (Gouda, 2012).

Novel Compounds with Potential Therapeutic Applications

• Cerebral Protective Agents : A study on novel 4-arylpyrimidine derivatives highlighted their anti-anoxic (AA) activity and anti-lipid peroxidation properties, suggesting potential applications in cerebral protection (Kuno et al., 1992).

• Antimicrobial Agents : Research into fused imidazolopyrimidines demonstrated antimicrobial activity against various bacterial and fungal species, highlighting their potential as antimicrobial agents (El-Kalyoubi et al., 2015).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds containing imidazole rings are known to have a wide range of biological activities, including antibacterial, antifungal, and antitumor activities.